Cas no 501697-80-9 (3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride)

3',4'-Dichloro-1,1'-biphenyl-4-sulfonyl chloride is a versatile organosulfur compound primarily used as an intermediate in organic synthesis. Its key advantages include its reactivity as a sulfonating agent, enabling the introduction of sulfonyl groups into target molecules, which is valuable in pharmaceutical and agrochemical applications. The dichloro-substituted biphenyl structure enhances its stability and selectivity in reactions, making it suitable for controlled functionalization. The compound's high purity and consistent performance ensure reliable results in complex synthetic pathways. Its compatibility with a range of reaction conditions further underscores its utility in research and industrial settings, particularly for constructing sulfonamide derivatives or other sulfur-containing scaffolds.
3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride structure
501697-80-9 structure
Product Name:3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride
CAS No:501697-80-9
MF:C12H7Cl3O2S
MW:321.606779336929
MDL:MFCD01631920
CID:841363
PubChem ID:2794751
Update Time:2025-06-07

3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3',4'-Dichloro[1,1'-biphenyl]-4-sulfonyl chloride
    • 3',4'-Dichloro[1,1'-biphenyl]-4-sulfonyl chloride (IM OCS)
    • BUTTPARK 99\57-76
    • [4-(3,4-Dichlorophenyl)phenyl]sulfonyl chloride
    • [4-(3,4-Dichlorophenyl)phenyl]sulphonyl chloride
    • 3,4-Dichloro-Biphenyl-4-Sulfonyl Chloride
    • 4-(3,4-dichlorophenyl)benzenesulfonyl chloride
    • 3',4'-Dichloro-Biphenyl-4-Sulfonyl Chloride
    • AR2090
    • 3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride
    • DTXSID70383377
    • EN300-240244
    • 501697-80-9
    • MFCD01631920
    • F9995-0467
    • AKOS000813776
    • 3',4'-dichloro-[1,1'-biphenyl]-4-sulfonyl chloride
    • 4-(3,4-dichlorophenyl)benzene-1-sulfonyl chloride
    • AS-45268
    • 3',4'-dichloro-[1,1'-biphenyl]-4-sulfonylchloride
    • DHVBZUPMGVOIOH-UHFFFAOYSA-N
    • CS-0072113
    • SCHEMBL1019304
    • 3',4'-dichlorobiphenyl-4-sulfonyl chloride
    • 3'',4''-Dichloro[1,1''-biphenyl]-4-sulfonyl Chloride
    • MDL： MFCD01631920
    • Inchi： 1S/C12H7Cl3O2S/c13-11-6-3-9(7-12(11)14)8-1-4-10(5-2-8)18(15,16)17/h1-7H
    • InChI Key： DHVBZUPMGVOIOH-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)C1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

  • Exact Mass: 319.92300
  • Monoisotopic Mass: 319.923234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 104-108 °C
  • PSA: 42.52000
  • LogP: 5.66870

3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Security Information

3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Pricemore >>

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eNovation Chemicals LLC
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abcr
AB234178-250 mg
[4-(3,4-Dichlorophenyl)phenyl]sulphonyl chloride; .
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 €148.30 2023-07-20

3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:501697-80-9)3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride
Order Number:A923802
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:37
Price ($):291.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:501697-80-9)3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride
A923802
Purity:99%
Quantity:5g
Price ($):291.0
Email